4-phenyl-6-(2,2,3,3-tetrafluoropropoxy)-2-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Fluorinated compounds, particularly polyimides and pyridine-containing polymers, have garnered attention due to their exceptional thermal stability, solubility, and mechanical properties. This interest stems from their potential applications in microelectronics, optoelectronics, and as materials with low dielectric constants.
Synthesis Analysis
The synthesis of related fluorinated diamines and polyimides often involves modified Chichibabin reactions and two-step thermal or chemical imidization processes. For example, Ma et al. (2010) and others have successfully synthesized novel aromatic diamine monomers, followed by polymerization with various aromatic dianhydrides to produce polyimides with high solubility and thermal stability (Ma et al., 2010).
Molecular Structure Analysis
The molecular structure of these compounds is characterized using techniques such as NMR, FT-IR, and mass spectrometry. The introduction of fluorine atoms and pyridine moieties into the polymer backbone is crucial for enhancing the material's properties, including solubility and thermal stability.
Chemical Reactions and Properties
Fluorinated polyimides exhibit good chemical resistance and stability under various conditions. The presence of fluorine significantly impacts the polymer's interaction with solvents and its overall chemical reactivity.
Physical Properties Analysis
The physical properties of fluorinated polyimides, such as glass transition temperatures, mechanical strength, and thermal stability, are exceptional. These materials can withstand high temperatures, making them suitable for applications requiring thermal resistance (Guan et al., 2014).
properties
IUPAC Name |
4-phenyl-6-(2,2,3,3-tetrafluoropropoxy)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F4N3O/c14-11(15)13(16,17)7-21-10-6-9(19-12(18)20-10)8-4-2-1-3-5-8/h1-6,11H,7H2,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDMRDWKLZAIIFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC(=N2)N)OCC(C(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F4N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.